Cas no 83508-61-6 (Carbamothioic chloride,(3-chlorophenyl)methyl- (9CI))

• Product Name: Carbamothioic chloride,(3-chlorophenyl)methyl- (9CI)
• CAS No: 83508-61-6
• MF: C₈H₇Cl₂NS
• MW: 220.118878602982
• MDL: MFCD03093838
• CID: 720277
• PubChem ID: 2757825
• Update Time: 2025-05-24

Carbamothioic chloride,(3-chlorophenyl)methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamothioic chloride,(3-chlorophenyl)methyl- (9CI)
• N-(3-chlorophenyl)-N-methylcarbamothioyl chloride
• N-(3-CHLOROPHENYL)-N-METHYL-THIOCARBAMOYL CHLORIDE
• n-(3-chlorophenyl)-n-methylthiocarbamoyl chloride
• 3-CHLORO-N-(CHLOROMETHANETHIOYL)-N-METHYLANILINE
• A840592
• 83508-61-6
• DTXSID90374040
• MFCD03093838
• AKOS037652949
• N-(3-chlorophenyl)-N-methyl-carbamothioyl chloride
• FS-5358

• MDL： MFCD03093838
• Inchi： 1S/C8H7Cl2NS/c1-11(8(10)12)7-4-2-3-6(9)5-7/h2-5H,1H3
• InChI Key： JUHCGHAWGWGFIN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N(C(=S)Cl)C

Computed Properties

• Exact Mass: 218.96800
• Monoisotopic Mass: 218.968
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 35.3Ų

Experimental Properties

• PSA: 35.33000
• LogP: 3.29990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on Carbamothioic chloride,(3-chlorophenyl)methyl- (9CI)

Carbamothioic Chloride, (3-Chlorophenyl)Methyl- (9CI)

Carbamothioic chloride, also known as (3-chlorophenyl)methyl carbamothioic chloride, is a chemical compound with the CAS number 83508-61-6. This compound is a member of the broader class of organosulfur compounds, which have gained significant attention in recent years due to their versatile applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The molecular structure of carbamothioic chloride consists of a chlorinated phenyl group attached to a methyl-substituted carbamothioic acid moiety. The presence of the sulfur atom in the molecule contributes to its unique chemical properties, making it a valuable intermediate in the synthesis of various biologically active compounds. Recent studies have highlighted its potential as a precursor for the development of novel pesticides and herbicides, owing to its ability to form stable sulfur-containing bonds with other organic molecules.

One of the most notable applications of (3-chlorophenyl)methyl carbamothioic chloride is in the field of medicinal chemistry. Researchers have explored its use as a building block for constructing bioactive molecules with potential therapeutic applications. For instance, studies have demonstrated that derivatives of this compound can exhibit significant anti-inflammatory and antioxidant properties, making them promising candidates for drug development.

In addition to its role in drug discovery, carbamothioic chloride has also found applications in polymer chemistry. Its ability to undergo nucleophilic substitution reactions has made it a valuable reagent for synthesizing sulfur-containing polymers with tailored properties. These polymers have potential applications in areas such as adhesives, coatings, and advanced materials for electronic devices.

The synthesis of (3-chlorophenyl)methyl carbamothioic chloride typically involves the reaction of chloro-substituted aromatic compounds with appropriate sulfur-containing reagents under controlled conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving the overall yield.

From an environmental perspective, understanding the degradation pathways and ecological impact of carbamothioic chloride is crucial for its sustainable use. Studies have shown that this compound can undergo hydrolysis under certain conditions, leading to the formation of less toxic byproducts. However, further research is needed to fully assess its environmental fate and develop strategies for minimizing its ecological footprint.

In conclusion, (3-chlorophenyl)methyl carbamothioic chloride, with its unique chemical properties and diverse applications, continues to be an area of active research interest. As new insights into its synthesis, reactivity, and biological activity emerge, this compound is poised to play an even more significant role in advancing various scientific disciplines.